Cas no 848056-77-9 (5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide
• CAS No: 848056-77-9
• MF: C₁₀H₇Cl₂N₃OS
• MW: 288.153078317642
• CID: 6259941
• PubChem ID: 4852634
• Update Time: 2025-10-29

5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide
• 848056-77-9
• Z29325458
• AKOS000158515
• EN300-12770765

• Inchi： 1S/C10H7Cl2N3OS/c1-5-3-14-10(17-5)15-9(16)6-2-7(11)8(12)13-4-6/h2-4H,1H3,(H,14,15,16)
• InChI Key： QYBSOFXHKGLYQK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1=NC=C(C)S1)=O)Cl

Computed Properties

• Exact Mass: 286.9686884g/mol
• Monoisotopic Mass: 286.9686884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Additional information on 5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide

5,6-Dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide: A Comprehensive Overview

5,6-Dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide is a highly specialized organic compound with the CAS Registry Number 848056-77-9. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a pyridine ring substituted with two chlorine atoms at positions 5 and 6, and an N-substituted thiazole group at position 3. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in various research domains.

The synthesis of 5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. For instance, researchers have employed a combination of nucleophilic aromatic substitution and coupling reactions to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining product quality.

One of the most notable applications of this compound lies in its potential as a pesticide. Studies have demonstrated that 5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide exhibits remarkable insecticidal activity against a wide range of agricultural pests. Its ability to target specific insect receptors makes it a promising candidate for sustainable pest management strategies. Moreover, recent research has explored its efficacy as a fungicide, particularly against plant pathogens such as *Botrytis cinerea* and *Fusarium graminearum*. These findings underscore its versatility in agrochemical applications.

In the field of medicinal chemistry, this compound has garnered attention due to its potential as a modulator of cellular signaling pathways. Preclinical studies have revealed that 5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide can inhibit key enzymes involved in inflammation and oxidative stress. This suggests its potential utility in the development of therapies for chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The environmental impact of 5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide has also been a focal point of recent investigations. Researchers have assessed its biodegradability under various environmental conditions and found that it undergoes rapid degradation in soil and aquatic systems. These findings are critical for ensuring that its use in agricultural and industrial settings does not pose significant risks to ecosystems.

In conclusion, 5,6-dichloro-N-(5-methyl-1,3-thiazol-2-yl)pyridine-3-carboxamide (CAS No: 848056-77) is a multifaceted compound with diverse applications across agrochemistry, pharmacology, and materials science. Its unique chemical structure and functional groups render it highly versatile, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.